Cas no 2302800-01-5 ((3-isopropoxy-4-methylphenyl)methanol)

(3-Isopropoxy-4-methylphenyl)methanol is a versatile aromatic alcohol with applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring both a hydroxyl and an isopropoxy group on a methyl-substituted benzene ring, provides reactivity useful for further functionalization, such as esterification or etherification. The compound’s stability under standard conditions and moderate polarity make it suitable for use in controlled reactions. It serves as a key precursor in the synthesis of fine chemicals, agrochemicals, and specialty materials. The presence of the isopropoxy group enhances solubility in organic solvents, facilitating its use in homogeneous reaction systems. Proper handling and storage are recommended to maintain its integrity.
(3-isopropoxy-4-methylphenyl)methanol structure
2302800-01-5 structure
Product Name:(3-isopropoxy-4-methylphenyl)methanol
CAS No:2302800-01-5
MF:C11H16O2
MW:180.24
CID:5076711
Update Time:2025-06-11

(3-isopropoxy-4-methylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

    • (3-isopropoxy-4-methylphenyl)methanol
    • Inchi: 1S/C11H16O2/c1-8(2)13-11-6-10(7-12)5-4-9(11)3/h4-6,8,12H,7H2,1-3H3
    • InChI Key: YDZWKFOORUOQNU-UHFFFAOYSA-N
    • SMILES: C1(CO)=CC=C(C)C(OC(C)C)=C1

(3-isopropoxy-4-methylphenyl)methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Aaron
AR021PXA-250mg
(3-Isopropoxy-4-methylphenyl)methanol
2302800-01-5 95%
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$500.00 2025-02-12
Aaron
AR021PXA-1g
(3-Isopropoxy-4-methylphenyl)methanol
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Additional information on (3-isopropoxy-4-methylphenyl)methanol

Comprehensive Analysis of (3-isopropoxy-4-methylphenyl)methanol (CAS No. 2302800-01-5): Properties, Applications, and Industry Trends

(3-isopropoxy-4-methylphenyl)methanol (CAS No. 2302800-01-5) is a specialized organic compound gaining attention in pharmaceutical intermediates and fine chemical synthesis. This aromatic alcohol derivative, characterized by its isopropoxy and methyl functional groups, exhibits unique physicochemical properties that make it valuable for research and industrial applications. The compound's molecular structure combines a benzyl alcohol core with strategic substitutions, offering versatility in synthetic pathways.

Recent studies highlight the growing demand for functionalized benzyl alcohols like (3-isopropoxy-4-methylphenyl)methanol in asymmetric catalysis and chiral synthesis. The 2302800-01-5 compound demonstrates improved solubility in polar aprotic solvents compared to simpler phenylmethanol derivatives, a feature particularly valuable in green chemistry applications. Researchers are exploring its potential as a building block for biodegradable polymers and non-toxic plasticizers, aligning with current sustainability trends in material science.

The synthesis of (3-isopropoxy-4-methylphenyl)methanol typically involves Friedel-Crafts alkylation followed by selective oxidation, with process optimization focusing on atom economy and waste reduction. Analytical characterization via HPLC-MS and NMR spectroscopy confirms its high purity (>98%), meeting stringent requirements for pharmaceutical grade intermediates. Thermal stability studies (DSC/TGA) show decomposition onset above 180°C, suggesting suitability for various high-temperature applications.

In the fragrance industry, derivatives of 2302800-01-5 are being evaluated as sustainable aroma chemicals due to their mild woody-herbaceous olfactory profile. The compound's low ecotoxicity and biodegradability make it attractive for cosmetic formulations, addressing consumer demand for clean beauty ingredients. Regulatory assessments indicate compliance with REACH and IFRA standards, facilitating global market access.

Emerging applications include use as a ligand precursor in transition metal catalysis for C-C coupling reactions, where its electron-donating groups enhance catalytic efficiency. The isopropoxy moiety in (3-isopropoxy-4-methylphenyl)methanol provides steric hindrance that improves selectivity in asymmetric synthesis, a key focus area for API manufacturing. Process chemists report advantages in flow chemistry systems due to the compound's favorable solubility profile.

Storage and handling recommendations for CAS 2302800-01-5 emphasize protection from moisture and oxidation, with optimal stability observed under nitrogen atmosphere at 2-8°C. The compound's low vapor pressure reduces workplace exposure risks, while its moderate water solubility facilitates aqueous workup procedures in synthetic processes. Safety assessments classify it as non-mutagenic in Ames tests, supporting its use in biocompatible materials development.

Market analysts project steady growth for functionalized aromatic alcohols, with (3-isopropoxy-4-methylphenyl)methanol positioned to benefit from expanding electronic materials and organic semiconductor applications. Its molecular architecture shows promise for modifying charge transport properties in OLED materials, an area receiving significant R&D investment. Patent activity reveals increasing innovation around 2302800-01-5 derivatives for advanced material science applications.

Quality control protocols for CAS 2302800-01-5 emphasize rigorous impurity profiling, particularly for residual solvents and isomeric byproducts. Advanced analytical techniques like 2D NMR and HRMS provide comprehensive characterization, essential for GMP compliance in pharmaceutical applications. The compound's chromatographic behavior has been extensively documented to support method development in quality assurance laboratories.

Environmental fate studies demonstrate that (3-isopropoxy-4-methylphenyl)methanol undergoes rapid photodegradation in aqueous systems, with half-lives <24 hours under simulated sunlight. This environmental compatibility profile contributes to its selection for green chemistry initiatives seeking alternatives to persistent organic compounds. Biodegradation pathways have been elucidated through metabolomic studies, confirming complete mineralization within 28 days in standard OECD tests.

Future research directions for 2302800-01-5 include exploration of its supramolecular chemistry potential and applications in molecular recognition systems. The compound's ability to form hydrogen-bonded networks suggests utility in crystal engineering and porous material design. Collaborative studies between academic and industrial researchers are investigating its role in next-generation catalytic systems for CO2 utilization and renewable feedstock conversion.

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